Cas no 1368855-60-0 (2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro-)

• Product Name: 2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro-
• CAS No: 1368855-60-0
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 6025494
• PubChem ID: 82487777
• Update Time: 2025-05-19

2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro-
• EN300-704746
• 3-(3-BROMO-4-METHYLPHENYL)OXOLANE-2,5-DIONE
• 1368855-60-0

• Inchi： 1S/C11H9BrO3/c1-6-2-3-7(4-9(6)12)8-5-10(13)15-11(8)14/h2-4,8H,5H2,1H3
• InChI Key： NCNBQBVLVNPRTA-UHFFFAOYSA-N
• SMILES： O1C(=O)CC(C2=CC=C(C)C(Br)=C2)C1=O

Computed Properties

• Exact Mass: 267.97351g/mol
• Monoisotopic Mass: 267.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro-

Introduction to 2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro- (CAS No. 1368855-60-0)

2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro-, with the chemical identifier CAS No. 1368855-60-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound combines a furan backbone with a substituted aromatic ring, making it a versatile scaffold for further functionalization and exploration.

The molecular structure of 2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro- features a dihydropyranone moiety attached to a brominated and methylated benzene ring. This configuration introduces multiple reactive sites, which can be exploited for various chemical transformations. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in furan-based derivatives due to their biological activity and potential therapeutic applications. Studies have shown that compounds with similar structural motifs exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The introduction of bromine and methyl groups in 2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro- further modulates its pharmacological profile, making it an attractive candidate for drug discovery programs.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel heterocyclic systems with enhanced biological activity. For instance, the dihydropyranone core can undergo various transformations, including oxidation to form furanones or reduction to yield tetrahydropyranones. These derivatives have been explored for their potential in treating neurological disorders and infectious diseases.

The bromine substituent on the aromatic ring provides an additional layer of functionality, enabling cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. The methyl group further influences the electronic properties of the ring, making it more susceptible to electrophilic aromatic substitution reactions. This allows for the introduction of diverse functional groups at specific positions on the benzene ring.

Recent advancements in computational chemistry have also highlighted the importance of 2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro- as a scaffold for drug design. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound. The ability to predict and optimize these interactions using computational tools has accelerated the development of novel therapeutics.

In addition to its synthetic utility, 2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro- has been investigated for its role in material science applications. The unique electronic properties of its structure make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential in creating new materials with improved optoelectronic characteristics, which could revolutionize display technologies and energy storage solutions.

The pharmaceutical industry has also shown interest in this compound due to its structural similarity to known bioactive agents. By modifying the substituents on the furan and benzene rings, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds. This approach has led to several promising candidates entering preclinical development pipelines.

Furthermore, the environmental impact of using 2,5-Furandione, 3-(3-bromo-4-methylphenyl)dihydro- as an intermediate has been considered in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical production remains environmentally responsible while maintaining high yields and purity standards.

In conclusion,2,5-Furandione, CAS No. 1368855-60-0, represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, this molecule is poised to play an increasingly important role in the development of new drugs and advanced materials.